Cas no 26898-14-6 (Benzene, methyl(methylthio)-)
Benzene, methyl(methylthio)- structure
Product Name:Benzene, methyl(methylthio)-
CAS No:26898-14-6
MF:C8H10S
MW:138.230000972748
CID:1429257
PubChem ID:259743
Update Time:2025-04-20
Benzene, methyl(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, methyl(methylthio)-
- 1-methyl-2-methylsulfanylbenzene
- DTXSID10293502
- 2-Methylbenzenethiol, S-methyl-
- 26898-14-6
- NSC90083
- Benzene, 1-methyl-2-(methylthio)-
- 1-methyl-2-(methylthio)benzene
- G30563
- Methyl o-tolyl sulfide
- A807707
- Z785054008
- 2-Methyl-(1-thiaethyl)benzene
- methyl(o-tolyl)sulfane
- 1-Methyl-2-(methylsulfanyl)benzene
- 2-Methyl thioanisole
- 2-METHYLBENZYL MERCAPTAN, 97
- NCIOpen2_001459
- CS-0309255
- EN300-1710182
- SCHEMBL407202
- 14092-00-3
- NSC-90083
- InChI=1/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
- Sulfide, methyl o-tolyl
- o-Cresyl methyl sulfide
- BHWJMPDCCDMCKC-UHFFFAOYSA-
- 1-Methyl-2-(methylsulfanyl)benzene #
- 2-(Methylthio)toluene
- 2-methylthioanisole
- methyl tolyl thioether
- AKOS006239018
-
- Inchi: 1S/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
- InChI Key: BHWJMPDCCDMCKC-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 138.0504
- Monoisotopic Mass: 138.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, methyl(methylthio)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
26898-14-6 (Benzene, methyl(methylthio)-) Related Products
- 4163-79-5(2,6-Dimethylthioanisole)
- 33667-80-0(2,4,6-Trimethyldiphenyl sulfide)
- 13963-35-4(2-Methyl Diphenyl Sulfide)
- 16704-47-5(2,4-Dimethyl-1-(phenylthio)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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